Cas no 62627-53-6 ([1,1':2',1''-Terphenyl]-3'-ol, 6'-phenyl-)
62627-53-6 structure
Product Name:[1,1':2',1''-Terphenyl]-3'-ol, 6'-phenyl-
CAS No:62627-53-6
MF:C24H18O
MW:322.399126529694
CID:437398
PubChem ID:12338332
Update Time:2025-04-19
[1,1':2',1''-Terphenyl]-3'-ol, 6'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1':2',1''-Terphenyl]-3'-ol, 6'-phenyl-
- 2,3,4-triphenylphenol
- DTXSID00491656
- diphenyl o-phenylphenol
- 62627-53-6
- SCHEMBL217083
-
- Inchi: 1S/C24H18O/c25-22-17-16-21(18-10-4-1-5-11-18)23(19-12-6-2-7-13-19)24(22)20-14-8-3-9-15-20/h1-17,25H
- InChI Key: FBKRJCSYOMDOKB-UHFFFAOYSA-N
- SMILES: OC1C=CC(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 322.13584
- Monoisotopic Mass: 322.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
[1,1':2',1''-Terphenyl]-3'-ol, 6'-phenyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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